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Compound of Interest
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Cat. No.: B7908228

Application Notes and Protocols for Cefodizime
Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for determining the susceptibility of
bacterial isolates to Cefodizime using two standard antimicrobial susceptibility testing (AST)
methods: disk diffusion (Kirby-Bauer) and broth microdilution. Accurate and reproducible
susceptibility testing is crucial for both clinical diagnostics and the evaluation of new
antimicrobial agents.

Cefodizime is a third-generation cephalosporin antibiotic with a broad spectrum of activity
against various Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action
involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins
(PBPs), leading to bacterial cell death.[1]

Disk Diffusion (Kirby-Bauer) Method

The disk diffusion method is a widely used, semi-quantitative test that provides a qualitative
assessment of a microorganism's susceptibility to an antimicrobial agent.[3][4] The procedure
involves placing an antibiotic-impregnated disk on an agar plate inoculated with the test
organism. The antibiotic diffuses from the disk into the agar, and if the organism is susceptible,
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a zone of growth inhibition will appear around the disk. The diameter of this zone is then
measured and interpreted according to standardized criteria.[4][5]

Experimental Protocol: Disk Diffusion

Materials:

o Cefodizime susceptibility disks (30 ug)

e Mueller-Hinton Agar (MHA) plates (4 mm depth)
o Test bacterial isolate(s)

e Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™ Staphylococcus aureus
ATCC® 25923™)

 Sterile saline (0.85%) or broth
e 0.5 McFarland turbidity standard
» Sterile cotton swabs

e Incubator (35 + 2°C)

Ruler or caliper for measuring zone diameters

Procedure:

e Inoculum Preparation:

o From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test
organism.

o Transfer the colonies to a tube of sterile saline or broth.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard,
which corresponds to approximately 1.5 x 108 CFU/mL.[6]

 Inoculation of Agar Plate:
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o Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension
and rotate it against the side of the tube to remove excess liquid.

o Streak the entire surface of the MHA plate three times, rotating the plate approximately 60
degrees between each streaking to ensure even coverage.[5]

o Application of Cefodizime Disks:

o Using sterile forceps or a disk dispenser, place a Cefodizime (30 pg) disk onto the surface
of the inoculated MHA plate.[5]

o Gently press the disk to ensure complete contact with the agar surface. Do not move the
disk once it has been placed.[5]

o Ensure disks are spaced at least 24 mm apart from center to center.[5]
 Incubation:

o Invert the plates and incubate at 35 + 2°C for 16-20 hours in ambient air.[5]
e Reading and Interpretation:

o After incubation, measure the diameter of the zone of inhibition to the nearest millimeter
using a ruler or caliper.

o Interpret the results based on the established breakpoints from a recognized standards
organization (e.g., CLSI, EUCAST).

ion: Disk Diffusi Kpoi

. . Zone Diameter (mm)
Organism Group Disk Content ) o
Interpretive Criteria

S (Susceptible)

Neisseria gonorrhoeae 30 ug >31

Note: As of the latest updates, specific CLSI and EUCAST breakpoints for Cefodizime for
many common organisms are not readily available, as it is less commonly used in some

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTProceduresandChart.pdf
https://www.benchchem.com/product/b7908228?utm_src=pdf-body
https://www.benchchem.com/product/b7908228?utm_src=pdf-body
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTProceduresandChart.pdf
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTProceduresandChart.pdf
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTProceduresandChart.pdf
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskASTProceduresandChart.pdf
https://www.benchchem.com/product/b7908228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

regions. The provided breakpoint for N. gonorrhoeae is based on historical data.[7]
Laboratories should refer to the most current guidelines from CLSI or EUCAST for the most up-
to-date interpretive criteria.

Broth Microdilution Method

The broth microdilution method is a quantitative technique used to determine the Minimum
Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of
the antibiotic that inhibits the visible growth of a microorganism in vitro.[6] This method involves
preparing serial twofold dilutions of the antibiotic in a liquid growth medium in a 96-well
microtiter plate. Each well is then inoculated with a standardized bacterial suspension.[6]

Experimental Protocol: Broth Microdilution

Materials:

Cefodizime analytical standard powder

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Test bacterial isolate(s)

e Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™ Staphylococcus aureus
ATCC® 29213™)

 Sterile deionized water or other appropriate solvent for Cefodizime

» Sterile saline (0.85%)

e 0.5 McFarland turbidity standard

» Sterile multichannel pipettes and reagent reservoirs

e Incubator (35 + 2°C)

Procedure:
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Preparation of Cefodizime Stock Solution:

o Accurately weigh the Cefodizime analytical standard and reconstitute it in a suitable
sterile solvent to create a high-concentration stock solution.

o Further dilute the stock solution in CAMHB to prepare a working solution at twice the
highest desired final concentration.

Preparation of Microtiter Plates:
o Add 100 pL of CAMHB to all wells of a 96-well microtiter plate.
o Add 100 pL of the 2x Cefodizime working solution to the first column of wells.

o Perform a twofold serial dilution by transferring 100 pL from the first column to the second,
mixing thoroughly, and repeating this process across the plate to the desired final
concentration. Discard 100 pL from the last column of dilutions.

Inoculum Preparation:

o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in
the disk diffusion protocol.

o Dilute this suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well.

Inoculation of Microtiter Plates:

o Using a multichannel pipette, inoculate each well (except for a sterility control well) with
100 pL of the standardized bacterial suspension. The final volume in each well will be 200

ML.

Incubation:
o Cover the plates and incubate at 35 + 2°C for 16-20 hours in ambient air.

Reading and Interpretation:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b7908228?utm_src=pdf-body
https://www.benchchem.com/product/b7908228?utm_src=pdf-body
https://www.benchchem.com/product/b7908228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o After incubation, visually inspect the plates for bacterial growth (indicated by turbidity or a
pellet at the bottom of the well).

o The MIC is the lowest concentration of Cefodizime at which there is no visible growth.

o Interpret the MIC value based on established breakpoints.

Data Presentation: Broth Microdilution MIC Breakpoints

Organism Grou MIC (pg/mL) Interpretive Criteria
9 P

S (Susceptible)

Neisseria gonorrhoeae <0.05

Note: Similar to disk diffusion, specific and current CLSI and EUCAST MIC breakpoints for
Cefodizime for a wide range of organisms are not consistently published. The provided
breakpoint for N. gonorrhoeae is based on available data.[7] Always consult the latest official
documents for interpretive criteria.

Quality Control

Performing quality control is essential to ensure the accuracy and reproducibility of
susceptibility testing results. This involves testing standard QC strains with known susceptibility
profiles in parallel with the clinical isolates.[8]

Data Presentation: Quality Control Ranges
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Quality Control Method Cefodizime Acceptable QC

etho
Strain Concentration Range
Escherichia coli ) - Not established by

Disk Diffusion 30 ug
ATCC® 25922™ CLSI/EUCAST
) o Not established by
Broth Microdilution -
CLSI/EUCAST

Staphylococcus )

) o Not established by
aureus ATCC® Disk Diffusion 30 ug

CLSI/EUCAST
25923™/29213™
) o Not established by
Broth Microdilution -
CLSI/EUCAST

Neisseria .

) - Specific range not
gonorrhoeae ATCC® Disk Diffusion 30 ug ) ]

widely published

49226™

. _— Specific range not
Broth Microdilution - _ _
widely published

Note: The lack of widely published, current QC ranges for Cefodizime in CLSI and EUCAST
documents presents a challenge. Laboratories may need to establish their own internal QC
ranges based on historical data or manufacturer's recommendations.
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Caption: Mechanism of action of Cefodizime.
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Caption: Kirby-Bauer disk diffusion workflow.

Experimental Workflow: Broth Microdilution
Susceptibility Testing
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Caption: Broth microdilution MIC workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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